Stereochemistry: β-Hydroxy vs. β-Keto
The target compound bears a secondary alcohol at the β-position, creating a stereogenic center (C-3 of the propanenitrile chain) that is absent in the corresponding 3-oxo analog (CAS 249937-48-2) . This structural difference enables enantioselective transformations: the hydroxy group can be resolved into (R)- and (S)-enantiomers via established chemoenzymatic methods or chiral chromatography, whereas the keto analog is planar and achiral [1]. The 3-oxo analog (MW 196.20, C₁₂H₈N₂O) lacks the hydrogen-bond donor capacity of the hydroxyl group and cannot serve as a chiral intermediate . In pharmaceutical intermediate applications requiring defined stereochemistry—such as the synthesis of NK-3 receptor antagonists described in the AstraZeneca alkylnitrile quinoline patent family—the hydroxy compound provides a critical chiral handle that the oxo compound cannot replicate [2].
| Evidence Dimension | Presence of stereogenic center (chirality) in the β-hydroxy versus achiral β-keto compound |
|---|---|
| Target Compound Data | One stereogenic center at C-3 of propanenitrile chain; MW 198.22; hydrogen bond donors = 1 (OH); hydrogen bond acceptors = 3 (N of quinoline, N of nitrile, O of OH); TPSA = 56.91 Ų |
| Comparator Or Baseline | 3-Oxo-3-(quinolin-6-yl)propanenitrile (CAS 249937-48-2): No stereogenic center; MW 196.20; hydrogen bond donors = 0; hydrogen bond acceptors = 3 (N of quinoline, N of nitrile, O of ketone) |
| Quantified Difference | Chiral vs. achiral (qualitatively distinct synthetic utility); MW difference = 2.02 g/mol; hydrogen bond donor count difference = 1; TPSA difference cannot be directly compared without computed value for oxo analog |
| Conditions | Structural comparison based on molecular formula and functional group analysis; TPSA and MW from ChemScene computational chemistry data |
Why This Matters
For procurement in asymmetric synthesis programs, the chiral hydroxy compound is the only viable choice; the achiral oxo analog cannot participate in enantioselective routes, making it functionally non-interchangeable despite sharing the quinoline-6-yl core.
- [1] Australian Patent Application AU 2004309076. Optically active, heteroaromatic beta-hydroxy esters, processes for their preparation from beta-keto esters and processes for the preparation of these beta-keto esters. Describes asymmetric reduction methods for converting β-keto esters to enantiomerically enriched β-hydroxy esters. View Source
- [2] US Patent Application US 2008/0306110 A1. Albert JS et al. Alkylnitrile Quinolines as NK-3 Receptor Ligands. Assignee: AstraZeneca AB. Publication Date: 2008-12-11. Discloses quinoline derivatives with alkylnitrile side chains as NK-3 receptor antagonists for CNS disorders. View Source
